Cas no 17786-31-1 (Tetracobalt dodecacarbonyl)

• Product Name: Tetracobalt dodecacarbonyl
• CAS No: 17786-31-1
• MF: C₁₂Co₄O₁₂
• MW: 571.854007720947
• CID: 87894
• PubChem ID: 6096999
• Update Time: 2025-10-29

Tetracobalt dodecacarbonyl Chemical and Physical Properties

Names and Identifiers

• Tetracobalt dodecacarbonyl
• Dodecacarbonyltetracobalt
• carbon monoxide,cobalt
• Cobalt,tri-m-carbonylnonacarbonyltetra-,tetrahedro-(8CI)
• Cobaltcarbonyl (Co4(CO)12) (6CI)
• Dodecacarbonyltetracobalt min
• Tetracobalt dedecacarbonyl
• Co4(CO)12
• tetrahydro-cobal
• cobaltcarbonyl(co4(co)12)
• Cobalt carbonyl (Co4(CO)12)
• Dodecacarbonyltetracobaltmin
• Tetracobaltdodecacarbonyl,min.98%
• Dodecacarbonyltetracobalt, 98% min
• Tetracobalt dodecacarbonyl, min. 98%
• Tetracobaltdodecacarbonyl
• 17786-31-1
• Cobalt, tri-mu-carbonylnonacarbonyltetra-, tetrahedro
• FT-0688487
• Q4164131
• Trimucarbonylnonacarbonyltetracobalt
• Cobalt, tri-mu-carbonylnonacarbonyltetra-, tetrahydro-
• Cobalt, trimucarbonylnonacarbonyltetra, tetrahydro
• UN3179
• Dodecacarbonyl tetracobalt
• EINECS 241-763-1
• dodecakis(methanidylidyneoxidanium) tetracobalt

• Inchi： 1S/12CO.4Co/c12*1-2;;;;
• InChI Key： YMFAWOSEDSLYSZ-UHFFFAOYSA-N
• SMILES： [Co].[Co].[Co].[Co].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-]

Computed Properties

• Exact Mass: 571.67200
• Monoisotopic Mass: 571.67175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 16
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: Crystalline form
• Density: 2,09 g/cm3
• Melting Point: 60°C (dec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: -2.49600
• Sensitiveness: Air Sensitive
• Solubility: Uncertain

Tetracobalt dodecacarbonyl Security Information

• Hazardous Material transportation number：UN 3466
• Hazard Category Code： 23/24/25
• Safety Instruction： 23-36/37
• RTECS：GG3410000
• Packing Group：II
• Hazard Level：6.1
• Packing Group：II
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：II

Additional information on Tetracobalt dodecacarbonyl

Tetracobalt Dodecacarbonyl (CAS No. 17786-31-1): A Comprehensive Overview

Tetracobalt dodecacarbonyl (CAS No. 17786-31-1) is a well-known organometallic compound that has garnered significant attention in the fields of chemistry, materials science, and catalysis. This compound, also referred to as Co₄(CO)₁₂, is a cluster compound consisting of four cobalt atoms coordinated by twelve carbon monoxide ligands. Its unique structure and properties make it a valuable material for various applications, including catalytic processes and the synthesis of advanced materials.

The molecular structure of tetracobalt dodecacarbonyl is characterized by a tetrahedral arrangement of cobalt atoms, with each cobalt atom bonded to three carbon monoxide ligands. This arrangement results in a highly symmetric and stable molecule, which is crucial for its catalytic and material science applications. The compound is typically synthesized through the reduction of cobalt(II) salts in the presence of carbon monoxide gas, a process that has been extensively studied and optimized over the years.

One of the key areas where tetracobalt dodecacarbonyl has shown significant promise is in catalysis. Recent research has demonstrated its effectiveness as a catalyst in various chemical reactions, particularly in the hydrogenation of unsaturated compounds and the carbonylation of alcohols. The unique electronic structure of the cobalt cluster allows it to activate and stabilize reactive intermediates, thereby enhancing reaction rates and selectivity. For instance, studies have shown that Co₄(CO)₁₂-based catalysts can achieve high turnover frequencies and excellent product yields in hydrogenation reactions, making them attractive alternatives to traditional noble metal catalysts.

In addition to its catalytic applications, tetracobalt dodecacarbonyl has also been explored for its potential in materials science. The compound's ability to form stable clusters with well-defined geometries makes it an ideal candidate for the synthesis of metal-organic frameworks (MOFs) and other advanced materials. Recent advancements in MOF synthesis have leveraged the unique properties of Co₄(CO)₁₂ to create materials with tailored porosity and functionality, which can be used in gas storage, separation processes, and even drug delivery systems.

The stability and reactivity of tetracobalt dodecacarbonyl have also been investigated in the context of environmental remediation. Research has shown that this compound can be used to degrade various organic pollutants through catalytic processes. For example, studies have demonstrated that Co₄(CO)₁₂-based catalysts can effectively break down persistent organic pollutants (POPs) such as polychlorinated biphenyls (PCBs) and polycyclic aromatic hydrocarbons (PAHs). This potential application highlights the compound's versatility and its importance in addressing environmental challenges.

The synthesis and characterization of tetracobalt dodecacarbonyl have been extensively studied using various analytical techniques, including X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These techniques have provided detailed insights into the molecular structure and electronic properties of the compound, which are essential for understanding its behavior in different chemical environments. Recent advancements in computational chemistry have further enhanced our understanding by allowing researchers to model the electronic structure and reactivity of Co₄(CO)₁₂ at an atomic level.

In conclusion, tetracobalt dodecacarbonyl (CAS No. 17786-31-1) is a versatile organometallic compound with a wide range of applications in catalysis, materials science, and environmental remediation. Its unique molecular structure and properties make it an important material for both fundamental research and practical applications. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on various scientific fields.